Cas no 2138002-27-2 ({5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine)

• Product Name: {5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine
• CAS No: 2138002-27-2
• MF: C₁₀H₁₁F₂N₃S
• MW: 243.276247262955
• CID: 5608710
• PubChem ID: 165475954
• Update Time: 2025-05-26

{5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2138002-27-2
• {5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
• EN300-841047
• {5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine

• Inchi： 1S/C10H11F2N3S/c1-15-5-7(10(11)12)9(14-15)8-3-2-6(4-13)16-8/h2-3,5,10H,4,13H2,1H3
• InChI Key： USTHEOFXNQBOKF-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC=C1C1C(C(F)F)=CN(C)N=1

Computed Properties

• Exact Mass: 243.06417486g/mol
• Monoisotopic Mass: 243.06417486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.1Ų

Additional information on {5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine

Compound CAS No. 2138002-27-2: {5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine

The compound with CAS No. 2138002-27-2, known as {5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine, is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential bioactivity and pharmacological applications. The molecule features a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur, and a pyrazole moiety, a five-membered ring with two adjacent nitrogen atoms. These structural elements contribute to the compound's unique properties and reactivity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and possibly cyclization processes. The presence of the difluoromethyl group attached to the pyrazole ring introduces additional electronic effects, which can influence the compound's stability and reactivity. Recent studies have highlighted the importance of such fluorinated groups in enhancing the bioavailability and target selectivity of small molecule drugs.

In terms of biological activity, {5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in various cellular processes, including signal transduction and cell cycle regulation. Dysregulation of kinase activity is implicated in numerous diseases, such as cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases makes it a promising candidate for drug development.

Recent research has also explored the role of this compound in modulating other therapeutic targets, such as G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that are involved in a wide range of physiological processes. The interaction between {5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yli]thiophen - ̃} methanamine and GPCRs has shown potential in treating conditions like neurodegenerative diseases and cardiovascular disorders.

The structural versatility of this compound allows for further modifications to optimize its pharmacokinetic properties. For instance, the methanamine group at the thiophene ring can be substituted with other functional groups to enhance solubility or improve binding affinity to target proteins. Such modifications are currently being explored in preclinical studies to determine their impact on efficacy and toxicity profiles.

In conclusion, CAS No. 2138002 - ̃{5 - [4 - (difluoromethyli) - 1 - methyl - 1 H - pyrazol - 3 - yli] thiophen - ̃} methanamine represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with recent advancements in medicinal chemistry, positions it as a promising candidate for future drug development efforts.